5-(3-Ethoxyphenyl)-(2,4)-dihydroxypyrimidine, 95%

• IUPAC Name: 5-(3-ethoxyphenyl)-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C12H12N2O3/c1-2-17-9-5-3-4-8(6-9)10-7-13-12(16)14-11(10)15/h3-7H,2H2,1H3,(H2,13,14,15,16)
• InChI Key: QIEHXQLXUIRYMO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C2=CNC(=O)NC2=O
• Molecular Formula: C12H12N2O3
• Molecular Weight: 232.23 g/mol

Description

5-(3-Ethoxyphenyl)-(2,4)-dihydroxypyrimidine, 95% (5-EPDP-95) is a compound of interest to scientists due to its unique properties. This compound is classed as a pyrimidine derivative and has been found to have a wide range of potential applications in scientific research.

Mechanism of Action

The mechanism of action of 5-(3-Ethoxyphenyl)-(2,4)-dihydroxypyrimidine, 95% is not yet fully understood. However, it is believed that the compound may act as a competitive inhibitor of cyclooxygenase-2, an enzyme involved in the synthesis of prostaglandins. Additionally, 5-(3-Ethoxyphenyl)-(2,4)-dihydroxypyrimidine, 95% may act as an agonist of the PPAR-gamma receptor, which is involved in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(3-Ethoxyphenyl)-(2,4)-dihydroxypyrimidine, 95% are not yet fully understood. However, it has been found to have potential anti-inflammatory and anti-cancer activity. Additionally, 5-(3-Ethoxyphenyl)-(2,4)-dihydroxypyrimidine, 95% has been found to have potential antioxidant activity, which may be beneficial in the prevention of certain diseases.

Advantages and Limitations for Lab Experiments

The main advantage of using 5-(3-Ethoxyphenyl)-(2,4)-dihydroxypyrimidine, 95% in lab experiments is that it is relatively easy to synthesize and isolate. Additionally, the compound has a wide range of potential applications in scientific research. The main limitation of using this compound is that it is not yet fully understood, and further research is needed to understand its biochemical and physiological effects.

Future Directions

Future research should focus on understanding the biochemical and physiological effects of 5-(3-Ethoxyphenyl)-(2,4)-dihydroxypyrimidine, 95%. Additionally, further research should be conducted to investigate the potential anti-inflammatory and anti-cancer activity of the compound. Furthermore, research should be conducted to determine the mechanism of action of 5-(3-Ethoxyphenyl)-(2,4)-dihydroxypyrimidine, 95%, as well as its potential therapeutic applications. Finally, further research should be conducted to investigate the potential synergistic effects of combining 5-(3-Ethoxyphenyl)-(2,4)-dihydroxypyrimidine, 95% with other compounds.

Synthesis Methods

The synthesis of 5-(3-Ethoxyphenyl)-(2,4)-dihydroxypyrimidine, 95% is a multi-step process that begins with the reaction of 3-ethoxyphenylmagnesium bromide and 2,4-dihydroxypyrimidine in aprotic solvent. This reaction produces a pyrimidine derivative, which is then reacted with acetic acid. The resulting product is a mixture of 5-(3-Ethoxyphenyl)-(2,4)-dihydroxypyrimidine, 95% and 5-EPDP-85, with the former being the desired compound. The 5-(3-Ethoxyphenyl)-(2,4)-dihydroxypyrimidine, 95% is then isolated from the mixture using column chromatography.

Scientific Research Applications

5-(3-Ethoxyphenyl)-(2,4)-dihydroxypyrimidine, 95% has a wide range of potential applications in scientific research. It has been found to be useful in the synthesis of various heterocyclic compounds, such as thiadiazoles and imidazoles. Additionally, 5-(3-Ethoxyphenyl)-(2,4)-dihydroxypyrimidine, 95% has been used as a building block for the synthesis of a variety of biologically active compounds, such as inhibitors of the cyclooxygenase-2 enzyme. Furthermore, 5-(3-Ethoxyphenyl)-(2,4)-dihydroxypyrimidine, 95% has been used in the synthesis of compounds with potential anti-cancer activity.